Isovaleraldehyde

• IUPAC Name: 3-methylbutanal
• InChI: InChI=1S/C5H10O/c1-5(2)3-4-6/h4-5H,3H2,1-2H3
• InChI Key: YGHRJJRRZDOVPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC=O
• Molecular Formula: C5H10O
• DSSTOX Substance ID: DTXSID1021619
• Molecular Weight: 86.13 g/mol
• Physical Description: Isovaleraldehyde is a colorless liquid with a weak suffocating odor. Floats on water. Produces an irritating vapor. (USCG, 1999), Liquid, Colorless liquid with a pungent odor like apples; [Merck Index], COLOURLESS LIQUID WITH PUNGENT ODOUR., colourless to yellow liquid with a fruity, fatty, animal, almond odour
• Boiling Point: 198.5 °F at 760 mmHg (USCG, 1999), 92.5 °C, 90.00 to 93.00 °C. @ 760.00 mm Hg
• Flash Point: 55 °F (est.) (USCG, 1999), 48 °F (9 °C) open cup, -3 °C c.c.
• Solubility: Slightly soluble in water; soluble in ethanol, ethyl ether, Miscible with alcohol, ether, SOL IN PROPYLENE GLYCOL AND OILS, In water, 1,400 mg/L at 20 °C, 14 mg/mL at 20 °C, Solubility in water, g/100ml: 2 (poor), soluble in water
• Density: 0.785 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.7977 g/cu cm at 20 °C, Relative density (water = 1): 0.8, 0.795-0.815 (20°/20°)
• Vapor Density: 2.96 (Air = 1), Relative vapor density (air = 1): 3.0
• Vapor Pressure: 50.0 [mmHg], 50 mm Hg at approx 25 °C, Vapor pressure, kPa at 20 °C: 6.1
• Mechanism of Action: ...inhibits oxidation of other mitochondrial substrates, including acetaldehyde, ...Isovaleraldehyde is also a degradation product of leucine that is associated with hepatic encephalopathy.
• Color/Form: Colorless liquid
• CAS RN: 590-86-3, 26140-47-6
• Melting Point: -60 °F (USCG, 1999), -51 °C

Description

Isovaleraldehyde (3-methylbutanal) is a naturally occurring aldehyde with a distinctive odor. It is a volatile organic compound (VOC) that is found in a variety of foods, beverages, and other products. It is also used as a flavoring ingredient in some products. This compound has a wide range of applications in the food, beverage, and pharmaceutical industries. It has been studied extensively for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

• Food Flavoring : Isovaleraldehyde is used in producing natural flavors through the Maillard reaction, effectively yielding flavors for fruits, chocolates, and coffee with a 32% yield at specific conditions (150°C, 3 hours, and pH 5) (Hong-Yu Tian et al., 2007).

• Photocatalytic Reactors : It's found that specific conditions like lower inlet concentrations, lower air gaps, and higher gas residence times, along with water vapor in small amounts, can improve this compound removal efficiencies in photocatalytic reactors (A. Assadi et al., 2013). The combination of UV photocatalytic and dielectric barrier discharge reactors also significantly increases its removal efficiency, providing a synergistic improvement in VOC removal (J. Palau et al., 2015).

• Chemical Synthesis : SnCl4 selectively catalyzes the formation of the rccc conformer in the condensation of this compound with 1,3-dimethoxybenzene, resulting in high yields compared to other aliphatic aldehydes. This specificity highlights its role in facilitating certain chemical reactions (W. Iwanek, 1998).

• Pollution Reduction : Plasma DBD reactors have been shown to effectively reduce this compound pollution by up to 40%, presenting a viable method for mitigating its concentration in gas streams (A. Assadi et al., 2015).

• Alcoholic Fermentation : The ultimate precursor of isoamyl alcohol during alcoholic fermentation is fermentable sugar, as confirmed by radioactive leucine and this compound techniques. This indicates its role in fermentation processes (G. Thoukis, 1958).

• Health and Safety : Exposure to 2-methylbutyraldehyde can cause respiratory irritation, loss of energy, dizziness, and headaches among other symptoms, but recovery is rapid upon removal from the source. This knowledge is crucial for handling and safety protocols (J. Wilkinson, 1940).

Safety and Hazards

Isovaleraldehyde is low in general acute toxicity after oral, dermal, or inhalation exposure. It is clearly irritating to the eyes and is strongly irritant to the skin under occlusive conditions. It is also highly flammable.

Relevant Papers A recent paper reported the neuroprotective effect of this compound accompanied with upregulation of BDNF and CREB phosphorylation via the PKA pathway. Another paper reported the study of the degradation of this compound by UV/TiO2 photocatalysis in gas phase in three different continuous reactors.

Mechanism of Action

Target of Action

Isovaleraldehyde, also known as 3-methylbutanal , primarily targets the brain-derived neurotrophic factor (BDNF) and the cAMP-response-element-binding protein (CREB) . BDNF plays a significant role in memory formation and neuronal cell survival .

Mode of Action

This compound interacts with its targets by upregulating BDNF mRNA expression and promoting CREB phosphorylation . This interaction is facilitated through a cAMP-dependent protein kinase (PKA)-dependent mechanism .

Biochemical Pathways

This compound affects the PKA–CREB axis, leading to the upregulation of BDNF . This upregulation of BDNF can have downstream effects on memory formation and neuronal cell survival .

Pharmacokinetics

It is known that this compound is a volatile compound , suggesting that it may be rapidly absorbed and distributed in the body. It is also soluble in alcohol and ether, but only slightly soluble in water , which could impact its bioavailability.

Result of Action

The upregulation of BDNF by this compound can lead to improved memory formation and increased neuronal cell survival . In addition, this compound has been associated with a reduced risk of metabolic syndrome .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its volatility suggests that it could be easily evaporated or degraded in certain environments. Furthermore, its solubility in alcohol and ether could affect its stability and efficacy in different biological systems.

Biochemical Analysis

Biochemical Properties

Isovaleraldehyde undergoes metabolic processing in the body through various pathways . One primary route of metabolism for aldehydes like this compound is oxidation by the enzyme aldehyde dehydrogenase (ALDH), which converts them into their corresponding carboxylic acids . For this compound, this oxidation process results in the formation of isovaleric acid, a metabolite that can be further broken down through the fatty acid oxidation pathway or enter the Krebs cycle for energy production .

Cellular Effects

This compound has been found to have effects on various cellular processes. For instance, it has been shown to upregulate brain-derived neurotrophic factor (BDNF) expression, which plays a significant role in memory formation and neuronal cell survival . This compound also promoted CREB phosphorylation through a cAMP-dependent protein kinase (PKA)-dependent mechanism .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It can promote CREB phosphorylation through a cAMP-dependent protein kinase (PKA)-dependent mechanism . This suggests that this compound could influence gene expression and cellular signaling pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, in a study involving the photocatalytic degradation of this compound, it was observed that the removal capacity of this compound increased with time .

Dosage Effects in Animal Models

While specific studies on the dosage effects of this compound in animal models are limited, it has been observed that both moderate and high concentrations of this compound were associated with the risk of metabolic syndrome in adults . This suggests that different dosages of this compound could have varying effects, potentially including toxic or adverse effects at high doses.

Metabolic Pathways

This compound is involved in various metabolic pathways. As mentioned earlier, one primary route of metabolism for this compound is oxidation by the enzyme aldehyde dehydrogenase (ALDH), which converts it into isovaleric acid . This metabolite can then be further broken down through the fatty acid oxidation pathway or enter the Krebs cycle for energy production .

Synthesis routes and methods I

Procedure details

The autoclave was charged with 350 ml of a dioctyl phthalate solution containing 4.0 mg (0.00054 mml) of Rh4 (CO)12 and 0.173 g (0.856 mml) of ##STR23## and with 130 g (1.512 moles) of 2-methyl-1-buten-4ol. After thoroughly purging the autoclave with a mixed H2 /CO gas (1/1 in molar ratio), the reaction was carried out at a pressure of 140 kg/cm2 (absolute pressure) resulting from a mixed H2 /CO gas (1/1 in molar ratio) and at a temperature of 100° C., with stirring, for 4 hours. After the reaction, a very small amount of the reaction mixture was taken out and analyzed by gas chromatography, to show that 0.045 mole of the 2-methyl-1-buten-4-ol remained unreacted (the conversion being 97%), that the yield of 2-hydroxy-4-methyltetrahydropyran was 1.320 moles, and that the yields of 2-methyl-2-buten-4-ol and isovaleraldehyde were 0.058 and 0.073 mole, respectively.

Synthesis routes and methods II

Procedure details

The procedure of example 2 is repeated, i.e. 1125 kg/h of aldehyde are introduced and the total amount of 220 kg/h of O2 is introduced in the first stage, but 3-methylbutanal is used instead of valeraldehyde. The 3-methylbutanal is obtained by hydroformylation of isobutene and purified by distillation. It comprises at least 99% by weight of 3-methylbutanal. For the start-up, the reactor is filled with 3-methylbutyric acid rather than with valeric acid.